Cas no 1498005-93-8 (4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol)

• Product Name: 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol
• CAS No: 1498005-93-8
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6368708
• PubChem ID: 65147046
• Update Time: 2025-05-26

4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol
• 4-(2-bromo-4-fluorobenzyl)piperidin-4-ol
• CS-0353510
• AKOS014480638
• 4-[(2-bromo-4-fluorophenyl)methyl]piperidin-4-ol
• 1498005-93-8
• EN300-1895201

• Inchi： 1S/C12H15BrFNO/c13-11-7-10(14)2-1-9(11)8-12(16)3-5-15-6-4-12/h1-2,7,15-16H,3-6,8H2
• InChI Key： GVCRAQREWBCVFP-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)O)C1C=CC(F)=CC=1Br

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol

4-(2-Bromo-4-Fluorophenyl)methylpiperidin-4-ol: A Comprehensive Overview

The compound 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol, identified by the CAS number 1498005-93-8, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its unique combination of a piperidine ring, a fluorophenyl group, and a bromine substituent, which collectively contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated and brominated aromatic compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of both fluorine and bromine atoms in the molecule introduces electronic effects that can enhance the compound's stability and bioavailability. Additionally, the piperidine ring structure is known for its ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions.

The synthesis of 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol involves a multi-step process that typically includes nucleophilic substitution, aromatic substitution, and oxidation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some studies focusing on the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of conditions such as hypertension, anxiety, and chronic pain. The bromine substituent at the 2-position of the phenyl ring has been found to enhance the compound's selectivity for specific receptor subtypes, making it a valuable tool in structure-based drug design.

Moreover, the compound's unique structure has led to its investigation as a precursor for more complex molecules with enhanced therapeutic potential. For instance, recent research has explored its use as an intermediate in the synthesis of bioactive agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify the substituents on the phenyl ring provides chemists with a versatile platform for exploring new chemical entities with improved efficacy and reduced toxicity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's identity and purity. These methods are essential for ensuring that the compound meets rigorous quality control standards before it can be used in preclinical or clinical trials.

In conclusion, 4-(2-bromo-4-fluorophenyl)methylpiperidin-4-ol represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique combination of structural features and biological activity positions it as a valuable asset in both academic research and industrial applications.